Cas no 103890-81-9 (Lacidipine Monomethyl Ester)

• Product Name: Lacidipine Monomethyl Ester
• CAS No: 103890-81-9
• MF: C₂₅H₃₁NO₆
• MW: 441.516747713089
• CID: 1076724
• Update Time: 2025-11-02

Lacidipine Monomethyl Ester Chemical and Physical Properties

Names and Identifiers

• Imp. A (BP): Ethyl Methyl (E)-4-{2-[2-(tert-Butoxycarbonyl)vinyl]phenyl}-1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate
• Lacidipine Monomethyl Ester
• Lacidipine BP Impurity A
• Lacidipine EP Impurity A
• MQLPBBLKDRVRCO-BUHFOSPRSA-N
• (E)-4-[2-[3-(1,1-Dimethylethoxy)-3-oxo-1-propenyl]phenyl]-1,4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylic acid ethyl methyl ester
• 5-O-ethyl 3-O-methyl 2,6-dimethyl-4-[2-[(E)-3-[(2-methylpropan-2-yl)oxy]-3-oxoprop-1-enyl]phenyl]-1,4-dihydropyridine-3,5-dicarboxylate
• 2-[1,4-Dihydro-2,6-dimethyl-3-(methoxycarbonyl)-5-(ethoxycarbonyl)pyridine-4-yl]cinnamic acid tert-butyl ester
• Ethyl Methyl (E)-4-{2-[2-(tert-Butoxycarbonyl)vinyl]phenyl}-1,4-dihydro-2,6-dimethylpyridine-3,5-dicarboxylate

• Inchi： 1S/C25H31NO6/c1-8-31-24(29)21-16(3)26-15(2)20(23(28)30-7)22(21)18-12-10-9-11-17(18)13-14-19(27)32-25(4,5)6/h9-14,22,26H,8H2,1-7H3/b14-13+
• InChI Key： MQLPBBLKDRVRCO-BUHFOSPRSA-N
• SMILES： O(CC)C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=CC=1/C=C/C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 830
• Topological Polar Surface Area: 90.9

Experimental Properties

• Density: 1.139±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.3E-4 g/L) (25 ºC),

Lacidipine Monomethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Lacidipine Monomethyl Ester

Comprehensive Overview of Lacidipine Monomethyl Ester (CAS No. 103890-81-9): Properties, Applications, and Research Insights

Lacidipine Monomethyl Ester (CAS No. 103890-81-9) is a chemically significant intermediate widely used in pharmaceutical research and development. As a derivative of Lacidipine, a well-known calcium channel blocker, this compound has garnered attention for its potential applications in cardiovascular therapeutics. The monomethyl ester form enhances solubility and bioavailability, making it a valuable candidate for drug formulation studies. Researchers and pharmaceutical companies frequently explore its synthesis pathways, pharmacokinetics, and metabolic stability to optimize drug delivery systems.

In recent years, the demand for Lacidipine Monomethyl Ester has surged due to its role in developing next-generation antihypertensive agents. With rising global health concerns like hypertension and cardiovascular diseases, this compound aligns with trending searches such as "hypertension drug intermediates" and "calcium channel blocker derivatives." Its unique chemical structure, featuring a dihydropyridine core, contributes to its selective binding to L-type calcium channels, a hotspot in current pharmacological research.

The synthesis of Lacidipine Monomethyl Ester involves precise esterification techniques, often discussed in forums focusing on organic chemistry optimization and green synthesis methods. Environmental sustainability in pharmaceutical manufacturing has become a critical topic, prompting researchers to explore solvent-free or catalytic processes for producing such intermediates. This aligns with popular search queries like "eco-friendly drug synthesis" and "sustainable pharmaceutical intermediates."

Analytical characterization of CAS No. 103890-81-9 employs advanced techniques like HPLC, NMR, and mass spectrometry, ensuring high purity and compliance with regulatory standards. Quality control is a recurring theme in user-generated questions, such as "how to validate Lacidipine Monomethyl Ester purity" or "analytical methods for dihydropyridine derivatives." These inquiries reflect the compound's importance in ensuring drug safety and efficacy.

Beyond its pharmaceutical applications, Lacidipine Monomethyl Ester is studied for its potential in drug repurposing—a trending topic in AI-driven drug discovery. Searches like "AI in identifying new drug uses" highlight the intersection of technology and chemistry, where this compound could play a role. Its mechanism of action, combined with computational modeling, opens avenues for treating other conditions, such as neurodegenerative disorders.

In conclusion, Lacidipine Monomethyl Ester (CAS No. 103890-81-9) represents a critical junction between traditional pharmacology and modern innovation. Its relevance to cardiovascular health, sustainable chemistry, and cutting-edge drug development ensures its continued prominence in scientific literature and industry discussions. As research evolves, this compound will likely remain a focal point for addressing global health challenges through advanced therapeutics.